methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate

• IUPAC Name: methyl 4-[2-[bis(prop-2-enyl)amino]ethoxy]benzoate;oxalic acid
• InChI: InChI=1S/C16H21NO3.C2H2O4/c1-4-10-17(11-5-2)12-13-20-15-8-6-14(7-9-15)16(18)19-3;3-1(4)2(5)6/h4-9H,1-2,10-13H2,3H3;(H,3,4)(H,5,6)
• InChI Key: VZAXWAFEZZAWML-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCCN(CC=C)CC=C.C(=O)(C(=O)O)O
• Molecular Formula: C18H23NO7
• Molecular Weight: 365.4 g/mol

Description

Methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate, also known as DABCO-MEBO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of benzoate and is synthesized using a specific method. In We will also discuss the mechanism of action, biochemical and physiological effects, advantages, and limitations of using DABCO-MEBO in lab experiments. Finally, we will list future directions for research on this compound.

Mechanism of Action

The mechanism of action of methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate is not fully understood, but it is believed to involve the formation of a complex with the target molecule. This complex then undergoes a series of reactions, leading to the desired outcome. The exact mechanism of action may vary depending on the specific application of this compound.
Biochemical and Physiological Effects:
This compound has been found to have minimal biochemical and physiological effects on the body. It is not known to be toxic or harmful to humans or animals. However, further research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

Methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has a high level of purity, which makes it ideal for use in sensitive experiments. However, there are also limitations to using this compound in lab experiments. Its unique chemical properties may limit its use in certain applications, and further research is needed to fully understand its limitations.

Future Directions

There are several future directions for research on methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate. One area of research is the development of new applications for this compound in drug delivery, catalysis, and materials science. Another area of research is the investigation of the mechanism of action of this compound in various applications. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound on the body.

Scientific Research Applications

Methyl 4-[2-(diallylamino)ethoxy]benzoate oxalate has been found to have potential applications in various fields of scientific research, including drug delivery, catalysis, and materials science. In drug delivery, this compound has been used as a carrier for the delivery of drugs to specific targets in the body. Its unique chemical properties make it an ideal candidate for this application. In catalysis, this compound has been used as a catalyst in various chemical reactions due to its ability to accelerate the rate of the reaction without being consumed in the process. Finally, in materials science, this compound has been used to synthesize new materials with unique properties.